Parsaclisib
Parsaclisib
Parsaclisib is an antineoplastic drug candidate.
Brand Name:
Vulcanchem
CAS No.:
1426698-88-5
VCID:
VC0005713
InChI:
InChI=1S/C20H22ClFN6O2/c1-4-30-18-12(6-13(21)17(22)16(18)11-5-14(29)24-7-11)10(3)28-20-15(9(2)27-28)19(23)25-8-26-20/h6,8,10-11H,4-5,7H2,1-3H3,(H,24,29)(H2,23,25,26)/t10-,11-/m0/s1
SMILES:
CCOC1=C(C(=C(C=C1C(C)N2C3=NC=NC(=C3C(=N2)C)N)Cl)F)C4CC(=O)NC4
Molecular Formula:
C20H22ClFN6O2
Molecular Weight:
432.884
Parsaclisib
CAS No.: 1426698-88-5
Inhibitors
VCID: VC0005713
Molecular Formula: C20H22ClFN6O2
Molecular Weight: 432.884
| CAS No. | 1426698-88-5 |
|---|---|
| Product Name | Parsaclisib |
| Molecular Formula | C20H22ClFN6O2 |
| Molecular Weight | 432.884 |
| IUPAC Name | (4R)-4-[3-[(1S)-1-(4-amino-3-methylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-5-chloro-2-ethoxy-6-fluorophenyl]pyrrolidin-2-one |
| Standard InChI | InChI=1S/C20H22ClFN6O2/c1-4-30-18-12(6-13(21)17(22)16(18)11-5-14(29)24-7-11)10(3)28-20-15(9(2)27-28)19(23)25-8-26-20/h6,8,10-11H,4-5,7H2,1-3H3,(H,24,29)(H2,23,25,26)/t10-,11-/m0/s1 |
| Standard InChIKey | ZQPDJCIXJHUERQ-QWRGUYRKSA-N |
| SMILES | CCOC1=C(C(=C(C=C1C(C)N2C3=NC=NC(=C3C(=N2)C)N)Cl)F)C4CC(=O)NC4 |
| Appearance | Solid powder |
| Description | Parsaclisib is an antineoplastic drug candidate. |
| Synonyms | Parsaclisib;(4R)-4-{3-[(1S)-1-(4-amino-3-methyl-1H-pyrazolo[3,4- d]pyrimidin-1-yl)ethyl]-5-chloro-2-ethoxy- 6-fluorophenyl}pyrrolidin-2-one |
| PubChem Compound | 86677874 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume